Cas no 646521-37-1 (Phosphoric acid, tri-sec-pentyl ester)

Phosphoric acid, tri-sec-pentyl ester structure
646521-37-1 structure
Product Name:Phosphoric acid, tri-sec-pentyl ester
CAS No:646521-37-1
MF:C15H33O4P
MW:308.393886327744
CID:419692
PubChem ID:23418202
Update Time:2025-04-19

Phosphoric acid, tri-sec-pentyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, tri-sec-pentyl ester
    • tripentan-2-yl phosphate
    • 646521-37-1
    • DTXSID80633739
    • SCHEMBL3815675
    • Inchi: 1S/C15H33O4P/c1-7-10-13(4)17-20(16,18-14(5)11-8-2)19-15(6)12-9-3/h13-15H,7-12H2,1-6H3
    • InChI Key: BCIFMBSWFCXFAS-UHFFFAOYSA-N
    • SMILES: P(=O)(OC(C)CCC)(OC(C)CCC)OC(C)CCC

Computed Properties

  • Exact Mass: 308.21179
  • Monoisotopic Mass: 308.21164653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 12
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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